Cas no 1195873-57-4 ()

• CAS No: 1195873-57-4
• MF: C₄H₄N₂O₂S
• MW: 144.151759147644
• CID: 6767124
• PubChem ID: 21925072
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C4H4N2O2S/c7-9(8)4-3-5-1-2-6-4/h1-3H,(H,7,8)
• InChI Key： RJRWJVHKZZLJHY-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CN=1)(=O)O

Computed Properties

• Exact Mass: 143.99934855g/mol
• Monoisotopic Mass: 143.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 82.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines